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Introduction
Berberine tannate is a compound formed from the plant alkaloid berberine and the polyphenol

tannic acid.[1] It is a yellow to light yellow-brown powder, generally odorless with a faint

characteristic smell, and is tasteless.[1] This salt form is of particular interest in pharmaceutical

development as it combines the therapeutic effects of both its constituent molecules. Berberine

itself is known for a wide range of pharmacological activities, including antimicrobial, anti-

inflammatory, and metabolic regulatory effects.[2][3] Tannic acid contributes astringent

properties.[4] The formation of the tannate salt can also influence properties such as solubility

and bioavailability compared to other forms of berberine, like the hydrochloride or sulfate salts.

[2][5] This document provides a comprehensive overview of the chemical properties, structure

elucidation techniques, and relevant experimental protocols for berberine tannate.

Chemical and Physical Properties
Berberine tannate is practically insoluble in water, methanol, ethanol (95%), and acetonitrile.

[1] It is described as soluble in DMSO and slightly soluble in water.[6] The properties of

berberine tannate can vary slightly depending on the specific composition, as it is a compound

of berberine and tannic acid, which itself is a mixture of polyphenols.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b14113735?utm_src=pdf-interest
https://www.benchchem.com/product/b14113735?utm_src=pdf-body
https://www.benchchem.com/product/b14113735?utm_src=pdf-body
https://jpdb.nihs.go.jp/jp14e/14data/Part-I/Berberine_Tannate.pdf
https://jpdb.nihs.go.jp/jp14e/14data/Part-I/Berberine_Tannate.pdf
https://synapse.patsnap.com/article/what-is-the-mechanism-of-berberine-tannate
https://pmc.ncbi.nlm.nih.gov/articles/PMC6572607/
https://www.echemi.com/drugs/drug25051616561-berberine-tannate-tablets-for-children-01g-336.html
https://synapse.patsnap.com/article/what-is-the-mechanism-of-berberine-tannate
https://www.himpharm.com/products/ingredients/phytochemicals/berberine/
https://www.benchchem.com/product/b14113735?utm_src=pdf-body
https://www.benchchem.com/product/b14113735?utm_src=pdf-body
https://jpdb.nihs.go.jp/jp14e/14data/Part-I/Berberine_Tannate.pdf
https://atompharma.tradeindia.com/berberine-tannate-phytochemicals-8385106.html
https://www.benchchem.com/product/b14113735?utm_src=pdf-body
https://jpdb.nihs.go.jp/jp14e/14data/Part-I/Berberine_Tannate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14113735?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Appearance
Yellow to light yellow-brown

powder.[1]
[1]

Molecular Formula

C₂₀H₁₈NO₄⁺ (Berberine

Cation) & C₇₆H₅₁O₄₆⁻ (Tannic

Acid Anion, representative)

Combined: C₉₆H₆₉NO₅₀

[7][8]

Molecular Weight

Berberine: 336.36 g/mol Tannic

Acid (representative): ~1701.2

g/mol Combined: ~2036.5

g/mol

[7][8][9]

Melting Point

110-114°C[1] or 200-210°C[6]

(Values can vary based on

specific composition and

purity)

[1][6]

Solubility

Practically insoluble in water,

methanol, ethanol, acetonitrile.

[1] Soluble in DMSO.[6]

[1][6][10]

pH (1% solution) 6.5 - 7.5 [6]

Purity

Contains not less than 27.0%

and not more than 33.0% of

berberine (C₂₀H₁₉NO₅), on an

anhydrous basis.[1]

[1][6]

Loss on Drying ≤ 1.0% [6]

Water Content Not more than 6.0%[1] [1]

Residue on Ignition Not more than 1.0%[1] [1]

Heavy Metals ≤ 0.001% (10 ppm) [6]
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Berberine tannate is a salt consisting of the berberine cation and the tannate anion. The

structure is not a single, discrete molecule but rather an ionic association between the

quaternary ammonium group of the berberine alkaloid and the phenolate groups of tannic acid.

Tannic acid itself is a complex mixture of polygalloyl glucose or quinic acid esters, meaning the

precise stoichiometry can vary.

The elucidation of this compound involves confirming the presence of its two main

components.

Berberine (C₂₀H₁₈NO₄⁺)

Berberine Tannate
(Ionic Compound)

Ionic Association

Tannic Acid (Polyphenol)

Ionic Association

Click to download full resolution via product page

Figure 1: Logical relationship illustrating the formation of Berberine Tannate.

Key analytical techniques used for identification and structural confirmation include:

Colorimetric Identification: A simple qualitative test involves the reaction of the tannic acid

moiety with an iron(III) chloride solution, which produces a characteristic blue-green or

bluish-black color, indicative of the phenolic groups present in tannins.[1]

Ultraviolet-Visible (UV-Vis) Spectrophotometry: The UV spectrum of a solution of berberine
tannate (dissolved in methanol with hydrochloric acid) is compared to a reference spectrum

of berberine. The presence of characteristic absorption maxima for berberine (around 263

nm and 345 nm) confirms its presence in the compound.[1][10]
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Liquid Chromatography-Mass Spectrometry (LC-MS): This is a powerful technique for

confirming the identity of berberine tannate.[11][12] Chromatographic separation can isolate

the berberine cation, which is then identified by its mass-to-charge ratio (m/z) in the mass

spectrometer. The molecular ion of berberine (C₂₀H₁₈NO₄⁺) has a calculated m/z of 336.12.

[13] LC-MS/MS can further fragment the ion to provide definitive structural information.[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy: While the complexity of the tannate

mixture makes NMR of the complete salt challenging, ¹H and ¹³C NMR spectroscopy are

principal methods for confirming the structure of the berberine alkaloid itself, either from a

reference standard or after separation from the salt.[14][15]

X-ray Crystallography: For a crystalline form of the salt, single-crystal X-ray diffraction would

provide the most definitive three-dimensional structure, showing the precise arrangement of

the berberine cations and tannate anions in the crystal lattice.[16][17]

Experimental Protocols
The following protocols are based on standard pharmacopeial methods for the identification

and assay of berberine tannate.[1]

Identification
Test for Tannic Acid Moiety (Color Reaction):

Methodology: Add 10 mL of ethanol (95%) to 0.1 g of Berberine Tannate. Heat the

mixture in a water bath for 3 minutes with shaking. Cool the solution and filter. To 5 mL of

the resulting filtrate, add 1 drop of iron (III) chloride test solution.

Expected Result: A blue-green color is produced, which upon standing, forms a bluish-

black precipitate.[1]

Test for Berberine Moiety (UV-Vis Spectrophotometry):

Sample Preparation: Dissolve 0.01 g of Berberine Tannate in a mixture of 10 mL of

methanol and 0.4 mL of 1 mol/L hydrochloric acid TS. Add water to bring the total volume

to 200 mL. Take 8 mL of this solution and add water to make a final volume of 25 mL.
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Methodology: Determine the absorption spectrum of the prepared solution using a UV-Vis

spectrophotometer.

Expected Result: The spectrum should exhibit similar intensities of absorption at the same

wavelengths as a Berberine Reference Spectrum.[1]

Assay by High-Performance Liquid Chromatography
(HPLC)
This method quantifies the amount of berberine present in the berberine tannate sample.

Chromatographic Conditions:

Detector: Ultraviolet absorption photometer (wavelength: 265 nm).

Column: A stainless steel column, 4.6 mm in inside diameter and 25 cm in length, packed

with octadecylsilanized silica gel for liquid chromatography (5 µm particle diameter).

Column Temperature: A constant temperature of about 40°C.

Mobile Phase: A filtered and degassed mixture of a solution containing 3.4 g of monobasic

potassium phosphate and 1.7 g of sodium lauryl sulfate in 1000 mL of water, and

acetonitrile (1:1 ratio).

Flow Rate: Adjust the flow rate so that the retention time of berberine is about 10 minutes.

System Suitability:

Resolution: Dissolve 1 mg each of berberine chloride and palmatine chloride in the mobile

phase to make 10 mL. Inject 10 µL of this solution. The column used should elute

palmatine and berberine in this order with a resolution of not less than 1.5 between the

peaks.

Repeatability: When the test is repeated five times with the standard solution, the relative

standard deviation (RSD) of the peak areas of berberine should not be more than 1.5%.

Procedure:
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Standard Solution: Weigh accurately about 0.03 g of Berberine Chloride Reference

Standard (separately determine its water content), dissolve in the mobile phase to make

exactly 100 mL. Pipet 5 mL of this solution, add the mobile phase to make exactly 50 mL.

Sample Solution: Weigh accurately about 0.1 g of Berberine Tannate, add 70 mL of the

mobile phase, shake for 30 minutes, then add the mobile phase to make exactly 100 mL.

Filter this solution through a membrane filter (0.45 µm pore size).

Injection: Inject 10 µL each of the sample solution and standard solution into the

chromatograph.

Calculation: Determine the peak areas of berberine from both the sample and standard

solutions. Calculate the percentage of berberine (C₂₀H₁₉NO₅) in the sample.
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Berberine Tannate Sample
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Figure 2: Experimental workflow for the analysis of Berberine Tannate.

Relevant Signaling Pathways
The primary therapeutic activity of berberine tannate is attributed to the berberine cation. One

of the most well-documented mechanisms of action for berberine is the activation of AMP-

activated protein kinase (AMPK).[2] AMPK acts as a master regulator of cellular energy

homeostasis. Its activation leads to a cascade of downstream effects beneficial for metabolic

regulation.
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Mechanism: Berberine activates AMPK, which in turn increases glucose uptake in cells,

enhances the oxidation of fatty acids, and improves overall insulin sensitivity.[2]

Therapeutic Relevance: This pathway is central to berberine's potential application in

managing type 2 diabetes and metabolic syndrome.[2]

Berberine

AMP-activated Protein Kinase
(AMPK)

Activates

Increased Glucose
Uptake

Enhanced Fatty Acid
Oxidation

Improved Insulin
Sensitivity

Metabolic Regulation

Click to download full resolution via product page

Figure 3: Simplified signaling pathway for Berberine's metabolic effects.

Conclusion
Berberine tannate is a complex pharmaceutical substance whose chemical properties are

defined by the ionic association of its constituent parts. Its structure is confirmed not by

analyzing a single molecule, but by identifying the berberine and tannate moieties through a

combination of spectroscopic and chromatographic techniques. The detailed protocols provided

herein offer a robust framework for the quality control and analysis of this compound.
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Understanding the chemical nature of berberine tannate, alongside the well-established

mechanisms of action of berberine, is crucial for its continued development and application in

pharmaceutical and nutraceutical fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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